Cas no 52807-29-1 (N-(4-iodophenyl)Benzamide)

N-(4-iodophenyl)Benzamide structure
N-(4-iodophenyl)Benzamide structure
Product Name:N-(4-iodophenyl)Benzamide
CAS No:52807-29-1
MF:C13H10INO
MW:323.129075527191
MDL:MFCD00447600
CID:2109787
PubChem ID:910487
Update Time:2025-10-05

N-(4-iodophenyl)Benzamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-iodophenyl)Benzamide
    • STL257152
    • 52807-29-1
    • SR-01000197595-1
    • N-Benzoyl derivative of p-iodoaniline
    • doi:10.14272/CKKGAPLFCABOSW-UHFFFAOYSA-N
    • 10.14272/CKKGAPLFCABOSW-UHFFFAOYSA-N
    • Benzamide, N-(4-iodophenyl)-
    • CKKGAPLFCABOSW-UHFFFAOYSA-N
    • CS-0210292
    • AE-641/01171010
    • AS-58587
    • W18768
    • MFCD00447600
    • SCHEMBL2564907
    • DA-20853
    • AKOS000499731
    • Cambridge id 5174172
    • SR-01000197595
    • MDL: MFCD00447600
    • Inchi: 1S/C13H10INO/c14-11-6-8-12(9-7-11)15-13(16)10-4-2-1-3-5-10/h1-9H,(H,15,16)
    • InChI Key: CKKGAPLFCABOSW-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=CC=1)NC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 322.98071g/mol
  • Monoisotopic Mass: 322.98071g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 29.1Ų

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